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Compound of Interest

Methyl isobutyrimidate
Compound Name:
hydrochloride

Cat. No.: B1297166

Introduction

Methyl isobutyrimidate hydrochloride, also known as methyl 2-methylpropanimidate
hydrochloride, is a Pinner salt, an important class of compounds in organic synthesis. It is
typically formed through the Pinner reaction, which involves the acid-catalyzed reaction of a
nitrile (isobutyronitrile) with an alcohol (methanol).[1] This intermediate is valuable for the
synthesis of various nitrogen-containing compounds, such as amidines and esters.[1] The
reaction must be conducted under anhydrous conditions, as the imidate salt is sensitive to
hydrolysis.[2] Low temperatures are crucial to prevent the thermodynamically unstable imidate
hydrochloride from rearranging into amide or alkyl chloride byproducts.[1]

Reaction Principle

The synthesis of methyl isobutyrimidate hydrochloride is achieved via the Pinner reaction.
The reaction mechanism initiates with the protonation of the nitrogen atom of isobutyronitrile by
hydrogen chloride, which enhances the electrophilicity of the nitrile carbon. Subsequently, a
nucleophilic attack by methanol on the activated nitrile carbon occurs, leading to the formation
of the methyl isobutyrimidate hydrochloride salt.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of methyl
isobutyrimidate hydrochloride.
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Parameter Value

Reference

Starting Nitrile Isobutyronitrile

[3]

3 M HCI in Cyclopentylmethyl

Reagent 3
9 ether 3]
Reagent Anhydrous Methanol [3]
Anhydrous Cyclopentylmethyl
Solvent Y yelopeny Y [3]
ether
Temperature 0 °C, then -20 °C [3]

2 hours at 0 °C, then 48 hours
at-20 °C

Reaction Time

[3]

Product Yield 26%

[3]

Experimental Protocol

This protocol is based on a reported synthesis of methyl isobutyrimidate hydrochloride.[3]

Materials:

Isobutyronitrile (21.7 mmol)[3]

Anhydrous methanol (3 equivalents)[3]

Anhydrous cyclopentylmethyl ether[3]

Argon gas

Equipment:

¢ Round-bottom flask

e Magnetic stirrer and stir bar

3 M Hydrogen chloride in cyclopentylmethyl ether (22 mL)[3]
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Ice bath

Low-temperature cooling bath (-20 °C)
Syringes and needles

Apparatus for filtration under inert atmosphere

Schlenk line or similar inert atmosphere setup

Procedure:

In a round-bottom flask under an argon atmosphere, dissolve isobutyronitrile (21.7 mmol) in
anhydrous cyclopentylmethyl ether (to make a 3 M solution) and anhydrous methanol (3
equivalents).[3]

Cool the reaction mixture to 0 °C using an ice bath.[3]

Slowly add 22 mL of a 3 M solution of HCI in cyclopentylmethyl ether to the cooled mixture.

[3]
Stir the reaction mixture at 0 °C for 2 hours under an argon atmosphere.[3]

After 2 hours, transfer the reaction mixture to a -20 °C cooling bath and let it stand for 48
hours.[3]

A precipitate will form during this time. Collect the resulting solid by filtration.[3]

Rinse the collected precipitate with cold cyclopentylmethyl ether to afford the pure methyl
isobutyrimidate hydrochloride.[3]

The reported yield for this procedure is 26%.[3]

Characterization Data:

1H NMR (500 MHz, CDCls): & 12.42 (s, 1H), 11.56 (s, 1H), 4.29 (s, 3H), 3.23 (hept, J = 7.8
Hz, 1H), 1.29 (d, J = 6.9 Hz, 6H).[3]
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Caption: Pinner reaction mechanism for methyl isobutyrimidate hydrochloride.

Experimental Workflow
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Experimental Workflow for Methyl Isobutyrimidate Hydrochloride Synthesis
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Caption: Workflow for the synthesis of methyl isobutyrimidate hydrochloride.
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Logical Relationships of the Pinner Reaction

Key Conditions and Outcomes in the Pinner Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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